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Compound of Interest

Compound Name: C.I. Reactive red 2

CAS No.: 12226-03-8

Cat. No.: B083879

Get Quote

An In-depth Exploration of the Chemical Architecture, Physicochemical Properties, and

Reactive Mechanism of a Key Azo Dye

As a cornerstone in the palette of reactive dyes, C.I. Reactive Red 2 holds a significant

position in the textile industry and various scientific applications. This guide, intended for

researchers, scientists, and drug development professionals, provides a detailed examination

of its molecular identity, core properties, mechanism of action, and the broader implications of

its use, particularly concerning environmental remediation.

Molecular Identification and Chemical Structure
C.I. Reactive Red 2, a monoazo dye, is chemically identified as disodium;5-[(4,6-dichloro-

1,3,5-triazin-2-yl)amino]-4-hydroxy-3-phenyldiazenylnaphthalene-2,7-disulfonate.[1][2] Its

structure is characterized by a central azo group (-N=N-) linking a phenyl ring to a substituted

naphthalene disulfonate system. A key functional component is the dichlorotriazine ring, which

imparts its reactive nature.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b083879#bc-rfq
https://www.benchchem.com/product/b083879/docs?utm_src=pdf-body#c-i-reactive-red-2-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b083879/docs?utm_src=pdf-body#c-i-reactive-red-2-a-comprehensive-technical-guide-for-scientific-professionals
https://pubchem.ncbi.nlm.nih.gov/compound/28781
https://www.smolecule.com/products/s597185
https://pubchem.ncbi.nlm.nih.gov/compound/28781
https://www.smolecule.com/products/s597185
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The presence of sulfonate groups (-SO₃⁻) renders the dye highly soluble in water, a critical

property for its application in aqueous dyeing processes.[3][4] The complex aromatic structure

is responsible for its vibrant red hue.
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Caption: Molecular components of C.I. Reactive Red 2.

Physicochemical Properties
A thorough understanding of the physicochemical properties of C.I. Reactive Red 2 is

paramount for its effective application and for developing remediation strategies.
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Property Value Source(s)

IUPAC Name

disodium;5-[(4,6-dichloro-

1,3,5-triazin-2-yl)amino]-4-

hydroxy-3-

phenyldiazenylnaphthalene-

2,7-disulfonate

[1][2]

CAS Number 17804-49-8 [1][2][5]

C.I. Number 18200 [6][7]

Molecular Formula C₁₉H₁₀Cl₂N₆Na₂O₇S₂ [1][2][6]

Molecular Weight 615.33 g/mol [1][2][8]

Appearance Purplish-red powder [3][6]

Solubility in Water (20°C) 60 g/L [3][6]

Solubility in Water (50°C) 160 g/L [6]

λmax 538 nm [8]

Synonyms

Procion Red MX-5B, Reactive

Brilliant Red 5BS, Chemictive

Brilliant Red 5B

[1]

Mechanism of Action: Covalent Bond Formation
C.I. Reactive Red 2 belongs to the class of reactive dyes, which are distinguished by their

ability to form strong, covalent bonds with the substrate.[2][5][9] This characteristic imparts

excellent wash and light fastness to the dyed materials.[2][5] The primary target for these dyes

are cellulosic fibers such as cotton, which possess abundant hydroxyl (-OH) groups.[10][11]

The dyeing process is a two-stage mechanism:

Adsorption and Exhaustion: Initially, the dye is adsorbed onto the fiber surface from the

aqueous solution. The addition of an electrolyte, typically sodium chloride or sodium sulfate,

reduces the solubility of the dye and promotes its migration from the solution to the fiber.[9]

[10]
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Fixation (Covalent Bonding): In the presence of an alkali, such as sodium carbonate, the

hydroxyl groups on the cellulose fibers are deprotonated to form highly nucleophilic

cellulosate ions (Cell-O⁻).[9][12] These ions then attack the electrophilic carbon atoms of the

dichlorotriazine ring in the dye molecule, leading to a nucleophilic substitution reaction where

a chlorine atom is displaced.[2][13] This results in the formation of a stable ether linkage

between the dye and the fiber.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b083879?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/28781
https://pubchem.ncbi.nlm.nih.gov/compound/28781
https://www.smolecule.com/products/s597185
https://www.benchchem.com/product/B083879
https://www.smolecule.com/products/s1828760
https://cymitquimica.com/cas/17804-49-8/
http://www.worlddyevariety.com/reactive-dyes/reactive-red-2.html
https://dyeschemical.com/reactive-red-2
https://www.scbt.com/p/reactive-red-2-17804-49-8
https://textilementor.com/guide-to-reactive-dyes-how-work-how-to-use/
https://www.alfa-chemistry.com/dyes/resources/scientific-overview-of-reactive-dyes-and-their-industrial-applications.html
https://pubs.acs.org/doi/10.1021/acsomega.3c01282
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Reactive_dyes/
https://www.researchgate.net/publication/230074673_Mechanisms_of_Reaction_of_Reactive_Dyes_with_Cellulosic_and_other_Fibres
https://textilelearner.net/reactive-dyes-classification-dyeing-mechanism/
https://www.benchchem.com/product/b083879/docs#c-i-reactive-red-2-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b083879/docs#c-i-reactive-red-2-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b083879/docs#c-i-reactive-red-2-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/product/b083879/docs#c-i-reactive-red-2-a-comprehensive-technical-guide-for-scientific-professionals
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083879?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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